Cas no 807343-03-9 (2-Chloro-N-propylbenzenemethanamine)

• Product Name: 2-Chloro-N-propylbenzenemethanamine
• CAS No: 807343-03-9
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD07405978
• CID: 858916
• PubChem ID: 4712753
• Update Time: 2025-04-19

2-Chloro-N-propylbenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorobenzyl)propan-1-amine
• 4-(2-chlorophenyl)butan-1-amine
• (2-chlorobenzyl)propylamine(SALTDATA: HCl)
• AKOS000188232
• (2-CHLOROBENZYL)PROPYLAMINE
• EN300-32173
• N-[(2-chlorophenyl)methyl]propan-1-amine
• N-(2-chlorobenzyl)-N-propylamine
• [(2-CHLOROPHENYL)METHYL](PROPYL)AMINE
• MFCD07405978
• C78483
• SCHEMBL18939702
• AN-329/42525749
• 807343-03-9
• 2-Chloro-N-propylbenzenemethanamine

• MDL： MFCD07405978
• Inchi： 1S/C10H14ClN/c1-2-7-12-8-9-5-3-4-6-10(9)11/h3-6,12H,2,7-8H2,1H3
• InChI Key： CAGPPHJSMNPKJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCC

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 245.8°C at 760 mmHg
• Flash Point: 102.4°C
• Refractive Index: 1.52
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-N-propylbenzenemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines